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Compound of Interest

Compound Name: Bromo-PEG2-bromide

Cat. No.: B1667888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromo-PEG2-bromide, also known as 1,2-Bis(2-bromoethoxy)ethane, is a homobifunctional

crosslinker that is gaining prominence in the field of drug delivery.[1][2] Its structure, featuring a

short, hydrophilic diethylene glycol (PEG2) spacer flanked by two reactive bromide groups,

makes it a versatile tool for covalently linking molecules of interest. The bromide moieties are

excellent leaving groups in nucleophilic substitution reactions, allowing for stable bond

formation with functional groups such as thiols and amines present on biomolecules, drugs, or

carrier materials.[2][3][4] The PEG spacer enhances the solubility and biocompatibility of the

resulting conjugates, which is a critical attribute for in vivo applications.[5]

These application notes provide a comprehensive overview of the use of Bromo-PEG2-
bromide in the development of advanced drug delivery systems, including functionalized

nanoparticles, antibody-drug conjugates (ADCs), and hydrogels. Detailed protocols,

quantitative data, and visual representations of workflows and mechanisms are presented to

guide researchers in the effective application of this valuable crosslinking reagent.

Chemical Properties and Specifications
A thorough understanding of the physicochemical properties of Bromo-PEG2-bromide is

essential for its successful application.
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Property Value Reference(s)

Chemical Name 1,2-Bis(2-bromoethoxy)ethane [6]

Synonyms
Bromo-PEG2-bromide, Br-

PEG2-Br
[7]

CAS Number 31255-10-4 [2]

Molecular Formula C6H12Br2O2 [2]

Molecular Weight 276.0 g/mol [2]

Appearance Colorless to pale yellow oil

Purity Typically ≥95% [5]

Solubility

Soluble in water, DMSO, DMF,

and other common organic

solvents

[8]

Storage Conditions
Store at -20°C for long-term

stability
[2]

Applications in Drug Delivery
The bifunctional nature of Bromo-PEG2-bromide allows for its use as a flexible and stable

linker in various drug delivery platforms.

Surface Functionalization of Nanoparticles
PEGylation, the process of attaching PEG chains to the surface of nanoparticles, is a widely

used strategy to improve their pharmacokinetic profile.[9] The hydrophilic PEG layer reduces

nonspecific protein adsorption, thereby minimizing clearance by the reticuloendothelial system

and prolonging circulation time. Bromo-PEG2-bromide can be used to crosslink polymers onto

nanoparticle surfaces or to attach targeting ligands.

Quantitative Data:
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Parameter Unmodified Nanoparticle
Bromo-PEG2-
functionalized
Nanoparticle

Hydrodynamic Diameter (nm) ~100 ~110-120

Zeta Potential (mV) -25 mV (for carboxylated NP) ~ -10 mV to -5 mV

Protein Adsorption (relative %) 100% < 20%

Blood Circulation Half-life Short Significantly prolonged

Note: These are representative values and will vary depending on the nanoparticle type, size,

and surface chemistry.

Experimental Protocol: Functionalization of Amine-Modified Nanoparticles

This protocol describes the covalent attachment of Bromo-PEG2-bromide to nanoparticles

with surface amine groups.

Materials:

Amine-functionalized nanoparticles (e.g., polymeric nanoparticles, liposomes)

Bromo-PEG2-bromide

Anhydrous, amine-free solvent (e.g., Dimethylformamide - DMF, or Dimethyl sulfoxide -

DMSO)

Non-nucleophilic base (e.g., Diisopropylethylamine - DIPEA)

Reaction vessel

Magnetic stirrer

Purification system (e.g., centrifuge, dialysis membrane, or size-exclusion chromatography)

Procedure:
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Nanoparticle Preparation: Disperse the amine-functionalized nanoparticles in the anhydrous

solvent to a concentration of 1-5 mg/mL.

Reaction Setup: In a clean, dry reaction vessel, add the nanoparticle dispersion. To this, add

a 10- to 50-fold molar excess of Bromo-PEG2-bromide (relative to the estimated surface

amine groups).

Base Addition: Add 2-3 equivalents of DIPEA to the reaction mixture to act as a proton

scavenger.

Reaction Incubation: Stir the reaction mixture at room temperature for 12-24 hours under an

inert atmosphere (e.g., nitrogen or argon).

Purification:

For larger nanoparticles, use centrifugation to pellet the functionalized nanoparticles.

Remove the supernatant and resuspend the pellet in a fresh buffer. Repeat this washing

step at least three times.

For smaller nanoparticles, remove unreacted reagents by dialysis against an appropriate

buffer.

Characterization: Characterize the purified Bromo-PEG2-functionalized nanoparticles using

techniques such as Dynamic Light Scattering (DLS) for size and zeta potential, and

Transmission Electron Microscopy (TEM) for morphology.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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